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Compound of Interest

Compound Name: N,N-Dimethylacetamide-d9

Cat. No.: B108396 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the key physicochemical properties of N,N-
Dimethylacetamide-d9 (DMAc-d9), a deuterated analog of N,N-Dimethylacetamide. This

document outlines its molecular weight and density, and provides standardized experimental

protocols for their determination, which are crucial for its application in research and drug

development.

Core Physicochemical Data
The following table summarizes the key quantitative properties of N,N-Dimethylacetamide-d9.

Property Value Units Temperature (°C)

Molecular Weight 96.18 g/mol N/A

Density 1.033 g/mL 25

Experimental Protocols
Detailed methodologies for the determination of molecular weight and density are outlined

below. These protocols are fundamental for verifying the identity and purity of N,N-
Dimethylacetamide-d9 in a laboratory setting.
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Molecular Weight Determination via Mass Spectrometry
Molecular weight is determined using mass spectrometry, a technique that measures the mass-

to-charge ratio of ions.

Methodology:

Sample Preparation: A dilute solution of N,N-Dimethylacetamide-d9 is prepared in a

suitable volatile solvent, such as methanol or acetonitrile.

Ionization: The sample is introduced into the mass spectrometer, where it is ionized. Electron

ionization (EI) is a common method for this compound.

Mass Analysis: The resulting ions are accelerated and separated based on their mass-to-

charge ratio by a mass analyzer.

Detection: A detector measures the abundance of ions at each mass-to-charge ratio.

Data Analysis: The resulting mass spectrum will show a molecular ion peak corresponding to

the molecular weight of the compound. For N,N-Dimethylacetamide-d9, this peak is

observed at an m/z of 96.[1] The non-deuterated form, N,N-Dimethylacetamide, shows its

molecular ion peak at an m/z of 87.[1]

Molecular Weight Determination Workflow
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Caption: Workflow for molecular weight determination using mass spectrometry.

Density Determination via Pycnometry
The density of N,N-Dimethylacetamide-d9 is accurately determined using a pycnometer, a

specialized glass flask that allows for the precise measurement of a liquid's volume.[2][3]
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Methodology:

Pycnometer Preparation: The pycnometer is thoroughly cleaned and dried, and its empty

mass (m₀) is accurately measured.[2]

Reference Liquid (Water): The pycnometer is filled with a reference liquid of known density,

typically distilled water, and its mass (m₁) is measured. The volume of the pycnometer (V)

can then be calculated using the known density of water at a specific temperature.

Sample Measurement: The pycnometer is emptied, dried, and then filled with N,N-
Dimethylacetamide-d9. Its new mass (m₂) is recorded.[2]

Calculation: The density of the N,N-Dimethylacetamide-d9 (ρ) is calculated using the

formula: ρ = (m₂ - m₀) / V.

Density Determination Workflow
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Caption: Workflow for density determination using a pycnometer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b108396#n-n-dimethylacetamide-d9-molecular-
weight-and-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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